Mirtazapine-d3 N-Oxide

• IUPAC Name: 5-oxido-5-(trideuteriomethyl)-2,19-diaza-5-azoniatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),8,10,12,16,18-hexaene
• InChI: InChI=1S/C17H19N3O/c1-20(21)10-9-19-16(12-20)15-7-3-2-5-13(15)11-14-6-4-8-18-17(14)19/h2-8,16H,9-12H2,1H3/i1D3
• InChI Key: GAFCUVMEBFTFQJ-FIBGUPNXSA-N
• Canonical SMILES: C[N+]1(CCN2C(C1)C3=CC=CC=C3CC4=C2N=CC=C4)[O-]
• Isomeric SMILES: [2H]C([2H])([2H])[N+]1(CCN2C(C1)C3=CC=CC=C3CC4=C2N=CC=C4)[O-]
• Molecular Formula: C17H19N3O
• Molecular Weight: 284.37 g/mol
• CAS No.: 1219155-54-0

Description

Mirtazapine-d3 N-Oxide is a labeled metabolite of Mirtazapine. It is used for research purposes. The molecular formula of this compound is C17H16D3N3O and its molecular weight is 284.37.

Synthesis Analysis

Mirtazapine can be delivered intranasally to the brain by preparing lipid nanocapsules (LNCs) as a targeted drug delivery system. The LNCs were constructed by a solvent-free phase inversion temperature technique. The independent variables were the percentage of Labrafac oil, percentage of Solutol, and percentage of water. The dependent variables were particle size, polydispersity index (PDI), Zeta potential, and solubilization capacity.

Molecular Structure Analysis

The molecular formula of this compound is C17H16D3N3O. The molecular weight is 284.37. The structure of this compound is not available.

Chemical Reactions Analysis

Mirtazapine has a unique mode of biochemical CNS action. It is a NaSSA, which enhances noradrenergic and 5-HT 1A –mediated serotonergic neurotransmission by acting.

Physical and Chemical Properties Analysis

Mirtazapine has low bioavailability, which is only 50%, in spite of its rapid absorption when orally administered owing to high first-pass metabolism. Mirtazapine binds to plasma proteins (85%) in a nonspecific and reversible way.

Mechanism of Action

Mirtazapine is a tetracyclic antidepressant used in the treatment of major depression and is used off-label as a drug for insomnia and to increase appetite. It is hypothesized to have antidepressant effects because of the synergy between noradrenergic and serotonergic actions.

Safety and Hazards

When handling Mirtazapine-d3 N-Oxide, it is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Mirtazapine has been reported to be efficacious in the off-label management of various conditions. It may improve the symptoms of neurological disorders, reverse weight loss caused by medical conditions, improve sleep, and prevent nausea and vomiting after surgery. These positive outcomes of the scientific investigations motivate more and more clinical trials for a golden exceptional antidepressant in different conditions.